molecular formula C5H6F3N3 B6893853 1-(3,3,3-Trifluoropropyl)triazole

1-(3,3,3-Trifluoropropyl)triazole

Cat. No.: B6893853
M. Wt: 165.12 g/mol
InChI Key: HTNISQCMHGYFNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,3,3-Trifluoropropyl)triazole is a synthetic chemical scaffold of significant interest in medicinal chemistry and drug discovery. The 1,2,3-triazole core is a privileged pharmacophore known for its metabolic stability and ability to engage in key hydrogen bonding and dipole-dipole interactions with biological targets . This moiety is extensively explored in the development of potent inhibitors, including those targeting the Epidermal Growth Factor Receptor (EGFR) for non-small cell lung cancer research . The incorporation of the 3,3,3-trifluoropropyl group enhances the molecule's potential by imparting high electronegativity, metabolic resistance, and increased lipophilicity, which can improve cell membrane permeability. This combination makes 1-(3,3,3-Trifluoropropyl)triazole a highly valuable building block for constructing novel hybrids and probing structure-activity relationships (SAR) in oncology and infectious disease research. Its applications extend to serving as a key intermediate in the synthesis of more complex molecules via robust click chemistry protocols, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the rapid generation of diverse compound libraries for high-throughput screening .

Properties

IUPAC Name

1-(3,3,3-trifluoropropyl)triazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6F3N3/c6-5(7,8)1-3-11-4-2-9-10-11/h2,4H,1,3H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTNISQCMHGYFNM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN(N=N1)CCC(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6F3N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthesis of 3,3,3-Trifluoropropyl Azide

The azide precursor is synthesized through nucleophilic substitution of 3-bromo-3,3,3-trifluoropropane with sodium azide (NaN₃) in dimethylformamide (DMF) at 60°C. This reaction proceeds with high efficiency (>90% yield), though the volatility of bromofluoroalkanes necessitates careful handling under inert conditions.

Cycloaddition with Terminal Alkynes

Reaction of 3,3,3-trifluoropropyl azide with propiolic acid derivatives under Cu(I) catalysis (e.g., CuSO₄·5H₂O and sodium ascorbate) in aqueous tert-butanol affords 1,4-disubstituted triazoles. However, achieving monosubstitution at the 1-position requires suppression of alkyne reactivity, often through steric hindrance or electronic deactivation. For example, employing trimethylsilyl-protected alkynes followed by desilylation has been reported to yield 1-substituted products, albeit with moderate efficiency (50–65% yield).

Metal-Free Click Chemistry Using Ethenesulfonyl Fluoride (ESF)

A regioselective, metal-free approach leverages ESF as an acetylene surrogate for constructing 1-substituted-1,2,3-triazoles. This method circumvents the need for transition metals, making it advantageous for biomedical applications where metal residues are problematic.

Reaction Mechanism and Conditions

ESF reacts with 3,3,3-trifluoropropyl azide in ethyl acetate under reflux to form 1-(3,3,3-trifluoropropyl)-1,2,3-triazole via a Michael addition-cyclization cascade (Scheme 2 ). The reaction proceeds through a sulfonyl fluoride intermediate, which undergoes intramolecular cyclization to yield the triazole core. Reported yields for analogous substrates range from 75% to 92%, with reaction times of 6–12 hours.

Substrate Compatibility and Limitations

The ESF method tolerates a wide range of azides, including aromatic and aliphatic variants. However, electron-deficient azides, such as those bearing strong electron-withdrawing groups (e.g., nitro or cyano), require extended reaction times (up to 24 hours) and elevated temperatures (80°C).

Multicomponent Reaction Strategies

Multicomponent reactions (MCRs) offer a streamlined pathway to triazoles by consolidating multiple synthetic steps into a single pot. The Castanedo protocol, which couples amidines, carboxylic acids, and hydrazines, has been adapted for fluorinated triazoles.

One-Pot Synthesis of 1,2,4-Triazoles

In this method, 3,3,3-trifluoropropanoic acid reacts with substituted amidines and hydrazines in the presence of HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) to form acylated amidines, which cyclize to 1,3,5-trisubstituted-1,2,4-triazoles. While this approach primarily yields trisubstituted products, monosubstituted derivatives can be accessed by using unprotected hydrazines (e.g., hydrazine hydrate) and minimizing steric bulk in the amidine component.

Optimization for Monosubstitution

Key adjustments include:

  • Reduced reaction temperature : 25°C instead of 60°C to prevent over-substitution.

  • Dilute conditions : 0.1 M concentration in dichloromethane (DCM) to favor monosubstitution.
    Under these conditions, 1-(3,3,3-trifluoropropyl)-1,2,4-triazole is obtained in 40–55% yield, with the balance comprising di- and trisubstituted byproducts.

Post-Synthetic Modification Techniques

Post-functionalization of pre-formed triazole cores provides an alternative route to introduce the trifluoropropyl group.

Alkylation of Triazole Intermediates

1H-1,2,3-triazole undergoes nucleophilic alkylation with 3-bromo-3,3,3-trifluoropropane in the presence of a base (e.g., K₂CO₃) in acetonitrile at 80°C. This method suffers from low regioselectivity, producing a 1:1 mixture of 1- and 2-substituted triazoles, necessitating chromatographic separation (35% isolated yield for the 1-isomer).

Comparative Analysis of Synthetic Routes

Method Conditions Yield Regioselectivity Scalability
CuAACCuSO₄, sodium ascorbate, H₂O/t-BuOH50–65%1,4-disubstitutedModerate
ESF-Based Metal-FreeReflux in EtOAc, 6–12 h75–92%1-substitutedHigh
Multicomponent (Castanedo)HATU, DCM, 25°C40–55%1-substitutedLow
Post-Synthetic AlkylationK₂CO₃, MeCN, 80°C35%1:1 regioselectivityModerate

The ESF-based method emerges as the most efficient, combining high yields with excellent regiocontrol. Conversely, post-synthetic alkylation is limited by poor selectivity, while CuAAC requires additional steps to achieve monosubstitution.

Comparison with Similar Compounds

Prosulfuron (CGA-152005)

  • Structure : Contains a 3,3,3-trifluoropropyl group attached to a benzenesulfonamide core, linked to a methoxy-methyl triazine ring.
  • Molecular Formula : C₁₅H₁₆F₃N₅O₄S .
  • Application : Selective herbicide for broadleaf weeds in corn and sorghum.
  • Key Property : The trifluoropropyl group improves soil persistence and target-site binding to acetolactate synthase (ALS) enzymes .
  • Metabolism : Undergoes hydroxylation and O-demethylation in plants, with the trifluoropropyl group remaining intact .

Pharmaceutical Compounds

Cangrelor (Anti-Platelet Agent)

  • Structure : Features a (3,3,3-trifluoropropyl)sulfanyl group in a 5'-adenylic acid anhydride .
  • Molecular Formula : C₁₇H₁₅Cl₂F₃N₆O₁₂P₃S₂.
  • Application : Inhibits platelet aggregation via P2Y₁₂ receptor antagonism.
  • Key Property : The trifluoropropyl group enhances binding affinity and pharmacokinetic stability .

Comparison : The triazole ring in 1-(3,3,3-Trifluoropropyl)triazole may offer distinct hydrogen-bonding interactions compared to cangrelor’s adenine core.

Pyrazole and Thiadiazole Derivatives

1-(3,3,3-Trifluoropropyl)pyrazole-4-carboxylic Acid

  • Structure : Pyrazole ring substituted with trifluoropropyl and carboxylic acid groups .
  • Molecular Formula : C₇H₇F₃N₂O₂.
  • Application: Potential use in drug design due to its carboxylic acid functionality, enabling salt formation or conjugation .

1,3,4-Thiadiazole Derivatives

  • Example: 1-(3-(Methylsulfanyl)-1-[5-(phenylamino)-1,3,4-thiadiazole-2-yl]propyl]-3-(4-chloro-3-(trifluoromethyl)phenyl)thiourea .
  • Key Property : Exhibits moderate antiviral activity against HIV-1 and HIV-2, though less potent than triazole-based drugs like fluconazole .

Comparison : The triazole ring in 1-(3,3,3-Trifluoropropyl)triazole may confer stronger hydrogen-bonding capacity than thiadiazoles, influencing target affinity.

Data Tables

Table 1. Structural and Functional Comparison

Compound Core Structure Molecular Formula Application Key Feature Source
1-(3,3,3-Trifluoropropyl)triazole Triazole C₅H₆F₃N₃ Agrochemicals/Pharma Enhanced lipophilicity
Prosulfuron Sulfonylurea C₁₅H₁₆F₃N₅O₄S Herbicide ALS enzyme inhibition
Cangrelor Adenine derivative C₁₇H₁₅Cl₂F₃N₆O₁₂P₃S₂ Anti-platelet agent P2Y₁₂ receptor antagonism
Pyrazole-4-carboxylic acid Pyrazole C₇H₇F₃N₂O₂ Drug design Carboxylic acid functionalization

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 1-(3,3,3-Trifluoropropyl)triazole, and how do reaction conditions influence yield?

  • Methodological Answer : The synthesis typically involves [3+2] cycloaddition between azides and alkynes ("click chemistry") or nucleophilic substitution of halogenated precursors with triazole derivatives. Key parameters include solvent polarity (e.g., DMF for polar intermediates), temperature control (40–80°C), and stoichiometric ratios of trifluoropropyl precursors. For example, radical chlorination of intermediates like bis(3,3,3-trifluoropropyl) ether can enhance reactivity for subsequent functionalization . Yield optimization requires careful monitoring via TLC or HPLC, as excess trifluoropropyl groups may sterically hinder triazole ring formation .

Q. How do researchers characterize the molecular structure and purity of 1-(3,3,3-Trifluoropropyl)triazole?

  • Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) is critical for confirming regioselectivity and trifluoropropyl substitution. For instance, ¹⁹F NMR can detect chemical shifts near -70 ppm for CF₃ groups. High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., C₇H₇F₃N₄O₂ for carboxylic acid derivatives), while X-ray crystallography resolves steric interactions between the triazole ring and trifluoropropyl chain . Purity is assessed via HPLC with UV detection (λ = 254 nm) and elemental analysis .

Q. What analytical techniques are used to study the reactivity of 1-(3,3,3-Trifluoropropyl)triazole with nucleophiles?

  • Methodological Answer : Kinetic studies using stopped-flow spectroscopy or in situ IR monitor reaction progress. For example, the electron-withdrawing CF₃ group enhances electrophilicity, enabling efficient substitution with amines or thiols. Gas chromatography-mass spectrometry (GC-MS) with silylation reagents (e.g., dimethyl(3,3,3-trifluoropropyl)silyldiethylamine) detects derivatized products in complex mixtures . Solvent effects (e.g., acetonitrile vs. THF) are systematically tested to optimize reaction rates .

Advanced Research Questions

Q. How does the trifluoropropyl group influence the biological activity of triazole derivatives in enzyme inhibition studies?

  • Methodological Answer : The CF₃ group enhances lipophilicity and metabolic stability, improving membrane permeability. In vitro assays (e.g., fluorescence-based enzymatic inhibition) reveal that steric bulk from the trifluoropropyl chain reduces off-target binding. For instance, derivatives like 1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxylic acid show selective inhibition of COX-2 over COX-1 (IC₅₀ ratio >10:1). Molecular docking simulations (e.g., AutoDock Vina) correlate dihedral angles between the triazole and CF₃ groups with binding affinity to hydrophobic enzyme pockets .

Q. What strategies resolve contradictions in structure-activity relationships (SAR) for trifluoropropyl-triazole hybrids?

  • Methodological Answer : Multi-parametric SAR analysis integrates electronic (Hammett σ values), steric (Taft parameters), and topological (Moriguchi logP) descriptors. For example, conflicting data on antimicrobial activity may arise from variations in CF₃ chain length; systematic synthesis of homologs (e.g., C₃F₇ vs. CF₃) clarifies optimal chain length for target engagement. Confounding factors like solubility are addressed via logD₇.4 measurements and salt formation (e.g., sodium or hydrochloride salts) .

Q. How are 1-(3,3,3-Trifluoropropyl)triazole derivatives applied in material science, particularly fluorosilicone elastomers?

  • Methodological Answer : Copolymerization with dimethylsiloxane enhances low-temperature flexibility (Tg < -50°C) and chemical resistance. Dynamic mechanical thermal analysis (DMTA) measures storage/loss moduli to optimize trifluoropropyl content (10–30 mol%). For instance, poly(dimethyl-methyltrifluoropropyl-methylvinyl)siloxane (PFMVS) with 20% trifluoropropyl groups exhibits a cold resistance coefficient (ΔT) of -60°C, validated by ASTM D1329 testing. Crosslinking via platinum-catalyzed hydrosilylation ensures thermal stability up to 200°C .

Q. What mechanistic insights explain the regioselectivity of 1-(3,3,3-Trifluoropropyl)triazole in cycloaddition reactions?

  • Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) reveal that the CF₃ group stabilizes transition states via electron-withdrawing effects, favoring 1,4-regioisomers over 1,5-products in Huisgen reactions. Experimental validation uses ¹H-¹⁵N HMBC NMR to confirm nitrogen connectivity. Solvent-free conditions under microwave irradiation (100 W, 120°C) further enhance regioselectivity (≥95:5) by minimizing steric interference .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.